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Compound of Interest

Compound Name: Nanofin

Cat. No.: B1222252

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling "Nanofin," a term that appears to refer to the chemical compound 2,6-
Dimethylpiperidine, and also addresses the broader, critical topic of safely managing
engineered nanomaterials.

Recent inquiries regarding "Nanofin" have highlighted a potential misunderstanding of its
nature. Safety data sheets (SDS) identify Nanofin as a synonym for 2,6-Lupetidine or 2,6-
Dimethylpiperidine, a chemical compound with the formula C7H15N.[1][2][3] It is crucial to note
that this substance is not classified as a hazardous material.[1] However, the query for
"Nanofin" often stems from an interest in the safety protocols for nanomaterials. This guide will
therefore first detail the specific handling procedures for the chemical 2,6-Dimethylpiperidine
and then provide comprehensive guidance on the safe management of engineered
nanomaterials, a subject of significant importance in modern research and development.

Understanding Nanofin (2,6-Dimethylpiperidine)

Nanofin, or 2,6-Dimethylpiperidine, is a clear, colorless to slightly yellow liquid.[2] While not
classified as a hazardous substance, standard laboratory safety practices should always be
observed.

Properties of Nanofin (2,6-Dimethylpiperidine)
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Property Value

Synonyms Nanofin, 2,6-Lupetidine, 2,6-Dimethylpiperidine
CAS Number 504-03-0

Molecular Formula C7H15N

Molecular Weight 113.2 g/mol

Appearance Clear Colorless To Slightly Yellow Liquid

Purity 97.38% - 99.818%

Source: CymitQuimica, GlpBio

Handling and Personal Protective Equipment (PPE)

Even though Nanofin is not considered hazardous, adherence to good laboratory practice is
essential.

o Ventilation: Use only in areas with appropriate exhaust ventilation.

o Eye Protection: Wear safety glasses with side shields.

» Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).
» Skin Protection: Wear a laboratory coat.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.
o Skin Contact: Wash off with soap and plenty of water.
« Inhalation: Move the person into fresh air.

 Ingestion: Rinse mouth with water. Do NOT induce vomiting.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1222252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Disposal

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Keep the product away from drains, water courses, or the soil.

A Guide to Safely Handling Engineered
Nanomaterials

Engineered nanomaterials (ENMs) are materials with at least one dimension between 1 and
100 nanometers. Their novel properties require specific safety considerations due to the
potential for increased biological reactivity compared to their larger counterparts.

Recommended Exposure Limits for Selected
Nanomaterials

Currently, few occupational exposure limits (OELS) exist specifically for nanomaterials.
However, some recommendations have been established.

Recommended Exposure

Nanomaterial L. Averaging Time
Limit (REL)
Carbon Nanotubes and ) )
] 1 pg/m3 (elemental carbon) 8-hour Time-Weighted Average
Nanofibers
Titanium Dioxide (nanoscale) 0.3 mg/m3 8-hour Time-Weighted Average

Source: NIOSH

Hierarchy of Controls for Nanomaterial Safety

A precautionary approach, following the hierarchy of controls, is recommended to minimize
exposure.
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(e.g., use slurry instead of dry powder)

Most Effective

Engineering Controls
(e.g., fume hoods, glove boxes)

Administrative Controls
(e.g., restricted access, training)

Personal Protective Equipment (PPE)
(e.g., respirators, gloves)
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Hierarchy of controls for nanomaterial exposure.

Personal Protective Equipment (PPE) for Nanomaterials

When engineering and administrative controls are not sufficient, PPE is the last line of defense.

+ Respiratory Protection: NIOSH-certified respirators with N95, P95, or P100 filters are
recommended. For higher-risk scenarios, powered air-purifying respirators (PAPRs) may be

necessary.

o Eye Protection: Tight-fitting, non-vented safety goggles are recommended to protect against

airborne patrticles.
o Skin Protection:

o Gloves: Use disposable, high-quality polymer gloves such as nitrile or neoprene. Double-
gloving is recommended, especially for materials of high concern.
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o Clothing: Wear a lab coat or coveralls made from low-linting, non-woven fabrics like
polyethylene. Avoid woven fabrics like cotton that can trap nanoparticles.

o Footwear: Closed-toe shoes made of a low-permeability material and disposable shoe
covers should be worn.

Experimental Workflow for Handling Nanomaterials

The following diagram outlines a general workflow for safely handling engineered
nanomaterials in a laboratory setting.

Preparation Handling Cleanup & Disposal

Assess Hazards & Risks Select Engineering & Admin Controls Select Appropriate PPE Worcku':‘zfilg::ted Handle Nanomaterials Decontaminate Surfaces }—>

Dispose of Waste Properly
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General workflow for handling engineered nanomaterials.

Disposal of Nanomaterial Waste

Nanomaterial waste should be handled as hazardous waste unless characterized otherwise. It
should be collected in sealed, clearly labeled containers. Consult your institution's
environmental health and safety (EHS) office for specific disposal protocols.

By understanding the specific properties of the chemicals you are working with and adhering to
rigorous safety protocols for novel materials like ENMs, you can ensure a safe and productive
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safety Landscape of Nanofin and
Nanomaterials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222252#personal-protective-equipment-for-
handling-nanofin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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